Cas no 2138222-15-6 (3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one)
3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2138222-15-6
- 3-methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one
- EN300-790634
- 3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one
-
- Inchi: 1S/C13H21NO2/c1-8-7-10(8)11-9(2)12(15)14-13(11)3-5-16-6-4-13/h8-11H,3-7H2,1-2H3,(H,14,15)
- InChI Key: LZXYVWGNMNMAMO-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)C(C(C)C(N2)=O)C1CC1C
Computed Properties
- Exact Mass: 223.157228913g/mol
- Monoisotopic Mass: 223.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.3Ų
3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-790634-1.0g |
3-methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138222-15-6 | 95% | 1.0g |
$1414.0 | 2024-05-22 | |
| Enamine | EN300-790634-0.05g |
3-methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138222-15-6 | 95% | 0.05g |
$1188.0 | 2024-05-22 | |
| Enamine | EN300-790634-0.1g |
3-methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138222-15-6 | 95% | 0.1g |
$1244.0 | 2024-05-22 | |
| Enamine | EN300-790634-0.25g |
3-methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138222-15-6 | 95% | 0.25g |
$1300.0 | 2024-05-22 | |
| Enamine | EN300-790634-0.5g |
3-methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138222-15-6 | 95% | 0.5g |
$1357.0 | 2024-05-22 | |
| Enamine | EN300-790634-2.5g |
3-methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138222-15-6 | 95% | 2.5g |
$2771.0 | 2024-05-22 | |
| Enamine | EN300-790634-5.0g |
3-methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138222-15-6 | 95% | 5.0g |
$4102.0 | 2024-05-22 | |
| Enamine | EN300-790634-10.0g |
3-methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138222-15-6 | 95% | 10.0g |
$6082.0 | 2024-05-22 |
3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one
Introduction to 3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one (CAS No. 2138222-15-6)
3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one, identified by its CAS number 2138222-15-6, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic azaspiranone derivative exhibits a unique framework characterized by an oxygen-containing heterocycle linked to an azacycloalkane ring, making it a promising candidate for further investigation in drug discovery and development.
The molecular structure of 3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one features a spirocarbon atom connecting a five-membered oxacycloalkane ring with a seven-membered azacycloalkane ring. The presence of a methyl group at the 3-position and a 2-methylcyclopropyl substituent at the 4-position introduces steric and electronic variations that may influence its biological activity. This compound belongs to the class of spirocyclic compounds, which have been widely studied for their potential pharmacological properties, including antimicrobial, anti-inflammatory, and antitumor effects.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of 3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one with biological targets. Studies suggest that its unique scaffold may interact with enzymes and receptors involved in critical cellular pathways, such as those related to cancer progression and neurodegeneration. The oxygen and nitrogen atoms in the heterocycles are particularly important for forming hydrogen bonds and other non-covalent interactions, which are essential for drug-receptor binding.
The synthesis of 3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one presents challenges due to the complexity of its spirocyclic structure. However, recent methodological improvements in organic synthesis have made it more feasible to construct such molecules with high yields and purity. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereochemistry, which is crucial for biological activity.
In vitro studies have begun to explore the potential pharmacological effects of 3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one. Preliminary data indicate that this compound may exhibit inhibitory activity against certain kinases and proteases involved in cancer cell proliferation. Additionally, its structural features suggest potential applications in treating neurological disorders, where modulation of neuronal signaling pathways is key.
The role of spirocyclic azaspiranones in medicinal chemistry has been increasingly recognized due to their ability to mimic natural products and bioactive molecules. The structural diversity offered by compounds like 3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one allows for the exploration of novel therapeutic strategies targeting various diseases. As research progresses, further optimization of this scaffold may lead to the discovery of next-generation drugs with improved efficacy and reduced side effects.
Future directions in the study of 3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one include investigating its pharmacokinetic properties, such as solubility, metabolic stability, and distribution in biological systems. Additionally, preclinical studies are necessary to assess its safety profile and therapeutic potential in animal models before human clinical trials can be initiated.
The development of new chemical entities like 3-Methyl-4-(2-methylcyclopropyl)-8-oxa -1 -azaspiro[4 .5 ]dec an - 2 - one (CAS No . 213822 -15 -6 ) underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging cutting-edge technologies and innovative synthetic methods, researchers can accelerate the discovery of novel therapeutic agents that address unmet medical needs.
2138222-15-6 (3-Methyl-4-(2-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)